Cas no 931035-69-7 (1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine)

• Product Name: 1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine
• CAS No: 931035-69-7
• MF: C₂₄H₂₂N₂O₄S₂
• MW: 466.572483539581
• CID: 6103842
• PubChem ID: 17459743
• Update Time: 2025-05-24

1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine
• Z63665215
• 931035-69-7
• EN300-26607681
• 1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine

• Inchi： 1S/C24H22N2O4S2/c27-23(22-11-6-17-31-22)20-9-4-5-10-21(20)24(28)25-13-15-26(16-14-25)32(29,30)18-12-19-7-2-1-3-8-19/h1-12,17-18H,13-16H2/b18-12+
• InChI Key： XZMKXKGTUWPTHE-LDADJPATSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2=CC=CC=C2C(C2=CC=CS2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 466.10209953g/mol
• Monoisotopic Mass: 466.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 111Ų

Additional information on 1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine

1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine: A Comprehensive Overview

1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine, also known by its CAS number 931035-69-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its piperazine backbone, which serves as a central framework for attaching two distinct functional groups: a phenylethenesulfonyl group and a thiophene-2-carbonylbenzoyl group. The combination of these groups imparts the molecule with intriguing chemical properties and potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules, ensuring high purity and yield. The structural elucidation of this compound has been achieved through various spectroscopic techniques, including NMR, IR, and mass spectrometry, which have provided insights into its molecular geometry and functional group interactions.

One of the most fascinating aspects of this compound is its potential biological activity. Preliminary studies suggest that it exhibits significant antimicrobial and anti-inflammatory properties, making it a promising candidate for drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and nitric oxide synthase (NOS). These findings have been supported by in vitro assays using cell lines and animal models, which demonstrate its efficacy in reducing inflammation without causing significant cytotoxicity.

In addition to its biological applications, this compound has also been studied for its potential use in materials science. Its unique electronic properties, derived from the conjugated system involving the thiophene ring and the benzoyl group, make it a candidate for applications in organic electronics. Recent research has focused on its ability to act as a semiconductor in thin-film transistor devices, where it exhibits excellent charge transport properties under ambient conditions.

The pharmacokinetic profile of this compound has also been investigated, revealing favorable absorption and distribution characteristics. Studies conducted in preclinical models indicate that it achieves optimal tissue penetration and maintains stable plasma levels over an extended period. These attributes are crucial for developing drugs with sustained therapeutic effects.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular docking studies have revealed that it binds effectively to target proteins through a combination of hydrogen bonding, hydrophobic interactions, and π-π stacking. These insights have guided further optimization efforts aimed at enhancing its bioavailability and reducing potential side effects.

In conclusion, 1-(2-Phenylethenesulfonyl)-4-[2-(thiophene-2-carbonyl)benzoyl]piperazine (CAS No: 931035-69-7) represents a remarkable example of how modern chemical synthesis and interdisciplinary research can lead to innovative compounds with diverse applications. Its unique structure, coupled with promising biological and electronic properties, positions it as a valuable tool in both therapeutic development and materials science.